Cas no 1956382-91-4 (Tert-Butyl 5-chloro-3-(hydroxymethyl)-1H-indazole-1-carboxylate)

Tert-Butyl 5-chloro-3-(hydroxymethyl)-1H-indazole-1-carboxylate is a protected indazole derivative commonly employed as an intermediate in organic synthesis and pharmaceutical research. The tert-butyloxycarbonyl (Boc) group enhances stability, facilitating handling and storage, while the hydroxymethyl moiety provides a reactive site for further functionalization. The chloro substituent at the 5-position offers additional versatility for cross-coupling reactions. This compound is particularly useful in the development of biologically active molecules, including kinase inhibitors and other heterocyclic scaffolds. Its well-defined structure and high purity make it a reliable building block for medicinal chemistry applications, ensuring reproducible results in complex synthetic pathways.

Tert-Butyl 5-chloro-3-(hydroxymethyl)-1H-indazole-1-carboxylate structure

1956382-91-4 structure

Product Name:Tert-Butyl 5-chloro-3-(hydroxymethyl)-1H-indazole-1-carboxylate

CAS No:1956382-91-4

MF:C₁₃H₁₅ClN₂O₃

MW:282.722802400589

CID:4780089

Update Time:2025-05-27

Tert-Butyl 5-chloro-3-(hydroxymethyl)-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 5-chloro-3-(hydroxymethyl)-1H-indazole-1-carboxylate
- Tert-Butyl 5-chloro-3-(hydroxymethyl)-1H-indazole-1-carboxylate
- Inchi： 1S/C13H15ClN2O3/c1-13(2,3)19-12(18)16-11-5-4-8(14)6-9(11)10(7-17)15-16/h4-6,17H,7H2,1-3H3
- InChI Key： RQDXZYQAJBJLAT-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)C(CO)=NN2C(=O)OC(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 345
XLogP3: 2.6
Topological Polar Surface Area: 64.4

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Chemenu	CM261223-1g	tert-Butyl 5-chloro-3-(hydroxymethyl)-1H-indazole-1-carboxylate	1956382-91-4	97%	1g	$309	2021-08-18
Chemenu	CM261223-5g	tert-Butyl 5-chloro-3-(hydroxymethyl)-1H-indazole-1-carboxylate	1956382-91-4	97%	5g	$926	2021-08-18
Chemenu	CM261223-1g	tert-Butyl 5-chloro-3-(hydroxymethyl)-1H-indazole-1-carboxylate	1956382-91-4	97%	1g	$328	2023-02-17
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